Dabigatran (ethyl ester hydrochloride)

• CAS No.: 211914-50-0
• Product Name: Dabigatran (ethyl ester hydrochloride)
• Molecular Formula: C27H30ClN7O3
• Molecular Weight: 536 g/mol
• IUPAC Name: ethyl 3-[[2-[(4-carbamimidoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate;hydrochloride
• Standard InChI: InChI=1S/C27H29N7O3.ClH/c1-3-37-25(35)13-15-34(23-6-4-5-14-30-23)27(36)19-9-12-22-21(16-19)32-24(33(22)2)17-31-20-10-7-18(8-11-20)26(28)29;/h4-12,14,16,31H,3,13,15,17H2,1-2H3,(H3,28,29);1H
• Standard InChIKey: FHWBKCGBULSVFO-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C(=N)N)C.Cl
• Canonical SMILES: CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C(=N)N)C.Cl
• Appearance: Off-White Solid
• Melting Point: 152-154°C
• Description: Dabigatran Ethyl Ester Hydrochloride Salt is a derivative of Dabigatran, acting as nonpeptide, direct thrombin inhibitor.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Dabigatran Ethyl Ester Hydrochloride Salt; N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine Ethyl Ester Hydrochloride Salt
• PubChem Compound: 18412337
• Last Modified: Nov 11 2021